![molecular formula C21H21N5O3S B250921 N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide](/img/structure/B250921.png)
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide, also known as ETDT, is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETDT is a small molecule that can be synthesized in the laboratory using specific methods.
Mechanism of Action
The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide is not fully understood. However, it has been suggested that this compound exerts its anti-cancer activity by inhibiting the activity of a specific enzyme called topoisomerase II. This enzyme is essential for cancer cell growth and division. By inhibiting its activity, this compound can prevent the growth and proliferation of cancer cells. Additionally, this compound has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory process. This compound has also been found to increase the levels of specific antioxidants such as glutathione and superoxide dismutase, which can protect cells from oxidative damage. Moreover, this compound has been shown to modulate the expression of specific genes that are involved in cell growth, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for the development of new anti-cancer drugs. Additionally, this compound has been found to have low toxicity levels, making it a safer alternative to other anti-cancer drugs. However, there are some limitations to using this compound in lab experiments. One of the main limitations is its low solubility, which can make it difficult to administer in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide. One of the main areas of research is the development of new anti-cancer drugs based on this compound. Researchers are also exploring the potential of this compound in the treatment of other diseases such as arthritis, asthma, and neurodegenerative disorders. Additionally, there is ongoing research on the mechanism of action of this compound, which can help to better understand its biochemical and physiological effects. Finally, researchers are exploring new synthesis methods for this compound that can improve its solubility and other properties.
Conclusion:
In conclusion, this compound is a novel chemical compound that has shown significant potential in various fields of scientific research. Its ability to inhibit the growth of cancer cells and exhibit anti-inflammatory and anti-oxidant properties makes it a promising candidate for the development of new drugs. While there are some limitations to using this compound in lab experiments, ongoing research is exploring new directions for its development and application.
Synthesis Methods
The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing this compound involves the reaction of 3-ethyl-6-nitro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with 2-methyl-5-(3,4,5-trimethoxyphenyl)benzene-1,3-dione in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the final product, this compound.
Scientific Research Applications
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide has shown potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases such as arthritis, asthma, and neurodegenerative disorders.
Properties
Molecular Formula |
C21H21N5O3S |
---|---|
Molecular Weight |
423.5 g/mol |
IUPAC Name |
N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3,5-dimethoxybenzamide |
InChI |
InChI=1S/C21H21N5O3S/c1-5-18-23-24-21-26(18)25-20(30-21)13-7-6-12(2)17(10-13)22-19(27)14-8-15(28-3)11-16(9-14)29-4/h6-11H,5H2,1-4H3,(H,22,27) |
InChI Key |
QODXDMISHLKHJK-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)C4=CC(=CC(=C4)OC)OC |
Canonical SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)C4=CC(=CC(=C4)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.